Cas no 1040001-40-8 (2-Bromophenyl-(3-methylbenzyl)ether)

• Product Name: 2-Bromophenyl-(3-methylbenzyl)ether
• CAS No: 1040001-40-8
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07782691
• CID: 5024695
• Update Time: 2026-02-28

2-Bromophenyl-(3-methylbenzyl)ether Chemical and Physical Properties

Names and Identifiers

• 2-Bromophenyl-(3-methylbenzyl)ether
• 1-Bromo-2-((3-methylbenzyl)oxy)benzene

• MDL： MFCD07782691
• Inchi： 1S/C14H13BrO/c1-11-5-4-6-12(9-11)10-16-14-8-3-2-7-13(14)15/h2-9H,10H2,1H3
• InChI Key： CPWZGEHQEXGEQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromophenyl-(3-methylbenzyl)ether

2-Bromophenyl-(3-methylbenzyl)ether

2-Bromophenyl-(3-methylbenzyl)ether (CAS No. 1040001-40-8) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, also referred to as bromophenyl ether or benzyl ether derivative, is characterized by its unique molecular structure, which combines a bromine atom attached to a phenyl group and a benzyl group with a methyl substituent. The compound's structure allows for a wide range of applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

The molecular formula of 2-Bromophenyl-(3-methylbenzyl)ether is C₁₄H₁₅BrO, with a molecular weight of approximately 295.19 g/mol. Its structure consists of a benzene ring substituted with a bromine atom at the ortho position and an ether linkage connecting it to a benzyl group that carries a methyl substituent at the meta position. This arrangement imparts the compound with unique electronic properties, making it an ideal candidate for various chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

Recent studies have highlighted the role of 2-Bromophenyl-(3-methylbenzyl)ether in the synthesis of biologically active compounds. Researchers have utilized this compound as an intermediate in the preparation of novel anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes, which are key targets in cancer therapy.

In addition to its role in drug discovery, 2-Bromophenyl-(3-methylbenzyl)ether has found applications in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. A 2023 paper in *Macromolecules* reported the use of this compound as a monomer in the synthesis of thermoresponsive polymers, which show potential in smart drug delivery systems.

The physical properties of 2-Bromophenyl-(3-methylbenzyl)ether are also worth noting. It is typically a white crystalline solid with a melting point of around 78°C and a boiling point exceeding 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various organic synthesis protocols that require precise control over reaction conditions.

From an environmental perspective, 2-Bromophenyl-(3-methylbenzyl)ether has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under aerobic conditions, the compound undergoes slow microbial degradation, primarily through oxidative pathways. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing its ecological footprint.

In conclusion, 2-Bromophenyl-(3-methylbenzyl)ether (CAS No. 1040001-40-8) stands out as a valuable building block in modern organic synthesis. Its unique structure, combined with its favorable physical properties and versatile reactivity, positions it as an essential compound in both academic research and industrial applications. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even more significant role in shaping the future of chemical science.